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Compound of Interest

Compound Name: Methyl 2,4-dibromobutyrate

Cat. No.: B1583245 Get Quote

Hazard Identification and Risk Assessment
Methyl 2,4-dibromobutyrate is a reactive chemical intermediate, notably used in the synthesis

of stereoisomers of azetidine-2-carboxylic acid derivatives.[1] Its chemical structure, featuring

two bromine atoms and an ester functional group, is the primary determinant of its hazard

profile. The carbon-bromine bonds are susceptible to nucleophilic attack, making the

compound a potential alkylating agent, while the ester can undergo hydrolysis.

Physical and Chemical Properties
A clear understanding of the compound's physical properties is the foundation of a thorough

risk assessment.

Property Value Source

CAS Number 70288-65-2

Molecular Formula C₅H₈Br₂O₂

Molecular Weight 259.92 g/mol

Form Solid

Density 1.840 g/mL at 20 °C [1][2]

Storage Temperature 2-8°C
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GHS Hazard Classification
The Globally Harmonized System (GHS) provides a clear summary of the inherent dangers.

Classification Code Description

Signal Word Warning

Skin Irritation H315 Causes skin irritation.

Eye Irritation H319 Causes serious eye irritation.

Specific Target Organ Toxicity

(Single Exposure)
H335

May cause respiratory

irritation.

Storage Class 11 Combustible Solids.

The irritant properties are a direct consequence of its chemical reactivity. Upon contact with

moisture on the skin, eyes, or mucous membranes, it can slowly hydrolyze into brominated

butyric acid derivatives and methanol, causing irritation. Its classification as a combustible solid

necessitates careful management of ignition sources.

Risk Assessment Workflow
A systematic approach to risk assessment is non-negotiable before any experimental work

begins. The following workflow should be adapted to site-specific procedures and regulations.
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Risk Assessment Workflow

Review Safety Data Sheet (SDS)
and relevant literature

Identify Hazards
(Chemical, Physical, Procedural)

Evaluate Task-Specific Risks
(Scale, Duration, Temperature)

Define Control Measures
(Engineering, Administrative, PPE)

Develop Standard
Operating Procedure (SOP)

Proceed with Experiment
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PPE Selection Logic

Task Assessment

Handling Solid Compound? High Splash Potential?

N95 Dust Mask
Safety Goggles

Lab Coat, Gloves

Yes

Standard PPE:
Safety Goggles

Lab Coat, Gloves

No (Solution)

Add Face Shield
(over goggles)

Yes
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Emergency Spill Response

box_node Spill Detected

Is spill large or
uncontrolled?

Activate Emergency
Response Team.
Evacuate Area.

Yes

Don appropriate PPE.
Contain with inert material.

No (Minor)

Report Incident

Absorb and collect
into waste container.

Decontaminate area.

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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